Cas no 1280786-87-9 (1-Bromo-3-chloro-5-piperidinobenzene)

• Product Name: 1-Bromo-3-chloro-5-piperidinobenzene
• CAS No: 1280786-87-9
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• MDL: MFCD18783174
• CID: 1226312
• PubChem ID: 53217089
• Update Time: 2025-07-19

1-Bromo-3-chloro-5-piperidinobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-chlorophenyl)piperidine
• 1-Bromo-3-chloro-5-piperidinobenzene
• BS-30572
• MFCD18783174
• CS-0151389
• DTXSID701292075
• 1280786-87-9
• D83069
• DA-31243

• MDL： MFCD18783174
• Inchi： 1S/C11H13BrClN/c12-9-6-10(13)8-11(7-9)14-4-2-1-3-5-14/h6-8H,1-5H2
• InChI Key： JRGSJFFPGIXUKX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)N1CCCCC1)Cl

Computed Properties

• Exact Mass: 272.99200
• Monoisotopic Mass: 272.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 4.2

Experimental Properties

• PSA: 3.24000
• LogP: 4.15780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-Bromo-3-chloro-5-piperidinobenzene

1-Bromo-3-chloro-5-piperidinobenzene (CAS No. 1280786-87-9): An Overview of Its Structure, Synthesis, and Applications

1-Bromo-3-chloro-5-piperidinobenzene (CAS No. 1280786-87-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 1-position, a chlorine atom at the 3-position, and a piperidine group at the 5-position of the benzene ring. The combination of these functional groups imparts a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The synthesis of 1-Bromo-3-chloro-5-piperidinobenzene typically involves a multi-step process. One common approach is to start with a substituted benzene derivative and sequentially introduce the bromine, chlorine, and piperidine groups. For instance, the bromination of a suitable starting material can be achieved using bromine or N-bromosuccinimide (NBS) under controlled conditions. Subsequent chlorination can be performed using chlorine gas or other chlorinating agents. The final step involves the introduction of the piperidine group, which can be accomplished through nucleophilic substitution or other methods depending on the specific starting materials and reaction conditions.

Recent research has highlighted the potential applications of 1-Bromo-3-chloro-5-piperidinobenzene in medicinal chemistry. One notable study published in the Journal of Medicinal Chemistry explored its use as an intermediate in the synthesis of novel antiviral agents. The unique combination of halogen and nitrogen-containing groups in this compound allows for the design of molecules with enhanced biological activity and improved pharmacokinetic properties. Additionally, its structural flexibility makes it suitable for high-throughput screening campaigns aimed at identifying new drug candidates.

In the realm of materials science, 1-Bromo-3-chloro-5-piperidinobenzene has shown promise as a building block for functional polymers and organic electronics. Its ability to undergo various chemical transformations, such as cross-coupling reactions and polymerization processes, makes it an attractive candidate for developing advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have demonstrated the use of this compound in the synthesis of conjugated polymers with enhanced electrical conductivity and stability.

The physical and chemical properties of 1-Bromo-3-chloro-5-piperidinobenzene have been extensively studied to understand its behavior in different environments. It is known to be a solid at room temperature with a melting point ranging from 70°C to 75°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) makes it easy to handle in laboratory settings. However, it is important to note that proper safety precautions should be taken when handling this compound due to its reactivity with certain chemicals.

The environmental impact of 1-Bromo-3-chloro-5-piperidinobenzene is another area of ongoing research. Studies have shown that while this compound is not classified as hazardous under current regulations, its disposal should be managed responsibly to prevent any potential ecological harm. Green chemistry principles are increasingly being applied to optimize synthetic routes and minimize waste generation during its production.

In conclusion, 1-Bromo-3-chloro-5-piperidinobenzene (CAS No. 1280786-87-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and versatile reactivity make it an important intermediate in various synthetic processes. As research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.